molecular formula C10H7ClFNO2 B8383102 1-(2-Chloroethyl)-5-fluoro-1H-indole-2,3-dione

1-(2-Chloroethyl)-5-fluoro-1H-indole-2,3-dione

Cat. No.: B8383102
M. Wt: 227.62 g/mol
InChI Key: LLCXMPZXXDNQCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Chloroethyl)-5-fluoro-1H-indole-2,3-dione is a useful research compound. Its molecular formula is C10H7ClFNO2 and its molecular weight is 227.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H7ClFNO2

Molecular Weight

227.62 g/mol

IUPAC Name

1-(2-chloroethyl)-5-fluoroindole-2,3-dione

InChI

InChI=1S/C10H7ClFNO2/c11-3-4-13-8-2-1-6(12)5-7(8)9(14)10(13)15/h1-2,5H,3-4H2

InChI Key

LLCXMPZXXDNQCL-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1F)C(=O)C(=O)N2CCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Fluoro-1H-indol-2,3-dione (8.92 g) was dissolved in dimethylformamide (60 ml). Sodium hydride (60% dispersion in mineral oil, 3.08 g) was added in portions with stirring and cooling (ice-water bath) and the mixture was stirred until gas evolution ceased. 1-Bromo-2-chloroethane (5.4 ml, 9.3 g) was added dropwise. The mixture was stirred at room temperature for 24 hours and then quenched into water and extracted into chloroform. The combined organic phases were washed with water, dried (MgSO4), filtered and concentrated under reduced pressure. The resulting oil was purified by chromatography on silica gel, eluent chloroform, to give 1-(2-Chloroethyl)-5-fluoro-1H-indole-2,3-dione as a red solid.
Quantity
8.92 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
3.08 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
5.4 mL
Type
reactant
Reaction Step Four

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